Cas no 7114-80-9 (3-methyl-1,2-dihydroisoquinolin-1-one)

• Product Name: 3-methyl-1,2-dihydroisoquinolin-1-one
• CAS No: 7114-80-9
• MF: C₁₀H₉NO
• MW: 159.184562444687
• MDL: MFCD03447190
• CID: 545979
• PubChem ID: 3244477
• Update Time: 2025-09-18

3-methyl-1,2-dihydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1(2H)-Isoquinolinone
• 1(2H)-Isoquinolinone, 3-methyl-
• 3-methyl-2H-isoquinolin-1-one
• 3-METHYLISOQUINOLIN-1-OL
• 3-Methyl-1(2H)-isoquinolone
• 3-Methyl-1-isoquinolone
• 3-methyl-1,2-dihydroisoquinolin-1-one
• MB02879
• HMS2478I16
• MLS000089833
• SCHEMBL161637
• CCG-321301
• 3-methyl-isoquinolin-1-ol
• SR-01000468868
• AS-47401
• DTXSID70390546
• EN300-128049
• 3-methylisoquinolin-1(2H)-one
• QAOMZDFCQJQQQS-UHFFFAOYSA-N
• MFCD03447190
• CS-0232674
• 7114-80-9
• AKOS006279198
• Z1622825502
• A847055
• AKOS022635913
• EU-0008838
• CHEMBL1328779
• F13592
• methylisocarbostyril
• SR-01000468868-1
• SMR000024451
• 3-methyl-1-isoquinolinol
• F0919-1103
• AG-777/40171120
• DB-357152

• MDL： MFCD03447190
• Inchi： 1S/C10H9NO/c1-7-6-8-4-2-3-5-9(8)10(12)11-7/h2-6H,1H3,(H,11,12)
• InChI Key： QAOMZDFCQJQQQS-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C=C(C)N1

Computed Properties

• Exact Mass: 159.06847
• Monoisotopic Mass: 159.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1A^2
• XLogP3: 1.7

Experimental Properties

• Density: 1.136±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 215 ºC
• Solubility: Very slightly soluble (0.16 g/l) (25 º C),
• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives